1-{[5-(2-chlorophenyl)-2-furyl]methyl}-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-[[5-(2-chlorophenyl)furan-2-yl]methyl]-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C21H20ClFN2O/c22-18-6-2-1-5-17(18)21-10-9-16(26-21)15-24-11-13-25(14-12-24)20-8-4-3-7-19(20)23/h1-10H,11-15H2
• InChI Key: GYACTHAARLECAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(O2)C3=CC=CC=C3Cl)C4=CC=CC=C4F
• Molecular Formula: C21H20ClFN2O
• Molecular Weight: 370.8 g/mol

Description

1-{[5-(2-chlorophenyl)-2-furyl]methyl}-4-(2-fluorophenyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is also known as FC5 and has been studied extensively for its therapeutic potential in treating various diseases.

Mechanism of Action

The mechanism of action of 1-{[5-(2-chlorophenyl)-2-furyl]methyl}-4-(2-fluorophenyl)piperazine is not fully understood. However, it is believed to exert its therapeutic effects by acting on the central nervous system. It has been shown to modulate the activity of neurotransmitters such as serotonin and dopamine, which are involved in mood regulation.
Biochemical and Physiological Effects:
1-{[5-(2-chlorophenyl)-2-furyl]methyl}-4-(2-fluorophenyl)piperazine has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammation. Additionally, it has been shown to increase the levels of GABA, a neurotransmitter that has a calming effect on the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{[5-(2-chlorophenyl)-2-furyl]methyl}-4-(2-fluorophenyl)piperazine in lab experiments is its potential therapeutic applications. It has been shown to have various pharmacological effects, which make it a promising candidate for drug development. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving 1-{[5-(2-chlorophenyl)-2-furyl]methyl}-4-(2-fluorophenyl)piperazine. One area of research could focus on its potential in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Another area of research could focus on developing new derivatives of this compound with improved pharmacological properties. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and its effects on various neurotransmitters.

Synthesis Methods

The synthesis of 1-{[5-(2-chlorophenyl)-2-furyl]methyl}-4-(2-fluorophenyl)piperazine involves the reaction of 2-chlorobenzaldehyde with 2-furylacetonitrile in the presence of sodium ethoxide. The resulting product is then reacted with 2-fluorobenzylamine to obtain the final compound.

Scientific Research Applications

1-{[5-(2-chlorophenyl)-2-furyl]methyl}-4-(2-fluorophenyl)piperazine has been studied extensively for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, it has been shown to have potential in treating anxiety disorders, depression, and schizophrenia.